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Compound of Interest

Compound Name: Tris(2-ethylhexyl)amine

Cat. No.: B109123 Get Quote

An In-depth Technical Guide to Tris(2-ethylhexyl)amine: Structure, Properties, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Tris(2-ethylhexyl)amine (TEHA),

a tertiary amine with significant industrial and research applications. Designed for chemists,

researchers, and professionals in drug development, this document delves into the core

chemical properties, molecular structure, synthesis, and practical applications of TEHA,

grounding all claims in authoritative data.

Core Identity and Molecular Structure
Tris(2-ethylhexyl)amine, identified by CAS Number 1860-26-0, is a symmetrically substituted

tertiary amine.[1][2] Its molecular identity is defined by a central nitrogen atom bonded to three

2-ethylhexyl groups. This specific branching and large alkyl structure are fundamental to its

physical properties and chemical reactivity.

Molecular Formula: C₂₄H₅₁N[1][2][3]

Molecular Weight: Approximately 353.67 g/mol [1][3]

IUPAC Name: 2-ethyl-N,N-bis(2-ethylhexyl)hexan-1-amine[1]

Synonyms: TEHA, Tri(2-ethylhexyl)amine, 1-Hexanamine, 2-ethyl-N,N-bis(2-ethylhexyl)-[1][4]
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The three bulky, hydrophobic 2-ethylhexyl chains create significant steric hindrance around the

nitrogen atom's lone pair of electrons. This steric crowding is a dominant factor in its chemical

behavior, influencing its basicity and nucleophilicity. Unlike less hindered amines, the nitrogen's

lone pair is sterically shielded, making it a weak base but an effective phase-transfer agent and

metal extractant.[3][4]

Caption: 2D representation of Tris(2-ethylhexyl)amine.

Physicochemical Properties
TEHA is a viscous, high-boiling-point liquid with low water solubility, characteristics dictated by

its large, nonpolar alkyl groups.[3][4] These properties are summarized below.

Property Value Source(s)

Appearance
Clear, viscous liquid, colorless

to light yellow
[1][2][3]

Density ~0.817 g/mL at 20 °C [2]

Boiling Point
334.8 °C at 1,013 hPa; 120-

125 °C at 0.1 Torr
[2][5]

Melting Point -93.99 °C [5]

Flash Point 109 °C to 163 °C (closed cup) [2][5]

Vapor Pressure
0.001 Pa at 20 °C; 0.00006

hPa at 50 °C
[2][5]

Refractive Index n20/D ~1.451 [2]

Water Solubility
<0.2 g/L at 20 °C (practically

insoluble)
[2]

LogP 10.13 at 25 °C [2]

pKa 9.32 ± 0.50 (Predicted) [2]
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The industrial synthesis of TEHA is typically achieved via the direct alkylation of ammonia with

a 2-ethylhexyl halide, such as 2-ethylhexyl chloride. The causality behind this choice is the high

reactivity of the halide and the availability of the starting materials.

Reactants:
Ammonia (NH₃)

2-Ethylhexyl Halide (R-X)

Reaction Vessel
(Heated Reflux)

Alkylation Reaction:
NH₃ + 3 R-X → R₃N + 3 HX

Base Addition
(e.g., NaOH)

To neutralize HX byproduct

Purification Steps
(Washing, Distillation)

Final Product:
Tris(2-ethylhexyl)amine

(Dried & Packaged)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of TEHA.

Experimental Protocol: Generalized Synthesis
This protocol is a self-validating system designed to ensure complete reaction and high purity.

Reactor Setup: Charge a suitable reactor with ammonia and an excess of 2-ethylhexyl

halide. The excess halide is crucial as it drives the reaction towards complete substitution,

ensuring the formation of the tertiary amine over primary or secondary amines.[3]
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Base Addition: Introduce a base, such as sodium hydroxide (NaOH), to the reactor. This step

is critical to neutralize the hydrogen halide (HX) byproduct formed during alkylation,

preventing the formation of amine salts and allowing the reaction to proceed to completion.

[3]

Reaction Conditions: Heat the mixture under reflux. The elevated temperature provides the

necessary activation energy for the nucleophilic substitution reaction.

Work-up and Purification: After the reaction is complete, cool the mixture. Wash the organic

layer with water to remove any remaining salts and base.

Isolation: Purify the crude TEHA by vacuum distillation to separate it from unreacted starting

materials and byproducts.

Drying and Storage: Dry the purified product to remove residual moisture and store it in a

closed container in a cool, well-ventilated area to ensure stability.[3][6]

Key Applications in Research and Industry
TEHA's unique structure makes it valuable in several fields. Its high hydrophobicity and the

sterically hindered nitrogen are key to its function.

Solvent Extraction in Hydrometallurgy: TEHA is a cornerstone extractant for separating

metals.[3][4] It is particularly effective for recovering rare earth elements, uranium, and

vanadium from acidic solutions.[3][7] The mechanism involves the formation of an amine salt

in the organic phase, which then exchanges its anion for a metal-containing anionic complex

from the aqueous phase.[7] Its selectivity for heavy rare earths over light rare earths gives it

a unique advantage in these separation processes.[7]

Chemical Synthesis Intermediate: TEHA serves as a precursor in the synthesis of quaternary

ammonium compounds. These "quats" have widespread use as surfactants, corrosion

inhibitors, and phase-transfer catalysts.[3]

Catalysis: It finds use as a potential catalyst in organic reactions, such as in the production of

polyurethane foam.[3]
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Powder Coatings: A primary industrial use for TEHA is in the manufacturing of additives for

powder coatings, where it can function as a tribo additive.[1][8]

Aqueous Phase (Acidic) Organic Phase

Metal Anionic Complex
[MXn]⁻

TEHA Salt
[R₃NH]⁺A⁻

H⁺ TEHA (R₃N) Protonation TEHA-Metal Complex
[R₃NH]⁺[MXn]⁻

Anion Exchange

Click to download full resolution via product page

Caption: Ion exchange mechanism of TEHA in solvent extraction.

Spectroscopic and Analytical Characterization
Characterization of TEHA is routinely performed using standard spectroscopic techniques. Due

to its structure, it lacks certain features common to other amines, which is a key identifying trait.
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Technique Key Observations and Interpretations

IR Spectroscopy

The most significant feature is the absence of N-

H stretching absorptions between 3300-3500

cm⁻¹. This immediately confirms its identity as a

tertiary amine.[1][9]

¹H NMR

The spectrum is complex due to the overlapping

signals of the numerous aliphatic protons. Key

signals include broad multiplets for the CH₂ and

CH groups and triplets for the terminal CH₃

groups.[10]

¹³C NMR

Carbons bonded directly to the nitrogen atom

are deshielded and appear downfield compared

to other alkyl carbons.[1][9]

Mass Spectrometry

TEHA follows the nitrogen rule, exhibiting an

odd-numbered molecular ion peak. It undergoes

characteristic α-cleavage, where the C-C bond

nearest the nitrogen breaks, leading to

resonance-stabilized fragment ions. The top

peak is often observed at m/z 254.[1][9]

HPLC Analysis

Direct analysis by HPLC with UV detection is

difficult as TEHA lacks a chromophore.[11] More

effective detection methods include Charged

Aerosol Detection (CAD), Evaporative Light

Scattering (ELSD), or Mass Spectrometry (MS).

[11]

Safety, Toxicology, and Handling
TEHA presents significant health hazards and requires careful handling with appropriate

personal protective equipment (PPE).[6]

GHS Hazard Classification:
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Reproductive Toxicity (Repr. 1B/2): H360F (May damage fertility), H361 (Suspected of

damaging fertility or the unborn child).[1][12]

Specific Target Organ Toxicity, Repeated Exposure (STOT RE 2): H373 (May cause damage

to organs through prolonged or repeated exposure).[1][12]

Irritation: It is considered irritating to the skin, eyes, and respiratory system.[2][6]

Aquatic Hazard: Very toxic to aquatic life, potentially with long-lasting effects.[2]

Toxicological Data:

LD50 Oral (Rat): > 8,170 mg/kg[5]

Occupational Exposure: Considered a secondary occupational hepatotoxin.[1]

Handling and PPE:

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment: Wear protective gloves, safety goggles or face shield, and

appropriate lab clothing.[6][12]

First Aid: In case of contact, wash the affected area with plenty of soap and water. If inhaled,

move to fresh air. In case of eye contact, rinse cautiously with water for several minutes.

Seek medical attention if symptoms persist.[5][6]

Storage: Store locked up in a tightly closed container in a cool, dry, and well-ventilated place.

[6][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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